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Compound of Interest

Compound Name: ETP-46464
Cat. No.: B15618628
Get Quote
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This document provides essential safety and logistical information for the proper disposal and
handling of ETP-46464, a potent inhibitor of mTOR and ATR kinases. The following procedures
are intended for researchers, scientists, and drug development professionals to ensure the
safe management of this compound within a laboratory setting. Adherence to these guidelines
is crucial for personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling ETP-46464, it is imperative to be familiar with its properties and the necessary
safety measures. This compound is intended for research use only.

Personal Protective Equipment (PPE):

* Wear appropriate protective clothing, including a lab coat.

» Use chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
o Wear safety glasses or goggles to protect from splashes.

Handling:
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e Avoid creating dust when handling the solid form of the compound.

e Conduct all handling in a well-ventilated area, preferably within a chemical fume hood.

e Prevent the substance from entering drains, sewers, or surface and ground water.

Storage:

 Store the solid compound at -20°C.[1]

e Stock solutions should be stored at -80°C for up to two years or -20°C for up to one year.[2]
o Keep the container tightly sealed.

Step-by-Step Disposal Procedure

All waste containing ETP-46464 must be treated as hazardous chemical waste and disposed of
in accordance with institutional and local regulations.

e Segregation of Waste:

o Designate a specific, clearly labeled, and sealed container for all ETP-46464 waste. This
includes unused solid compound, contaminated consumables (e.g., pipette tips, tubes,
gloves), and solutions.

» Solid Waste Disposal:

o Carefully collect any solid ETP-46464 powder and place it in the designated hazardous
waste container.

o Contaminated items such as weighing paper, spatulas, and gloves should also be placed
in this container.

¢ Liquid Waste Disposal:

o Collect all solutions containing ETP-46464, including stock solutions and experimental
media, in a designated, leak-proof, and clearly labeled hazardous waste container.
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o Do not pour any liquid waste containing this compound down the drain.

o Decontamination of Work Surfaces:

o After handling, decontaminate all work surfaces with an appropriate cleaning agent. All
cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

» Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
service.

o Ensure all labeling and documentation are completed as required by your institution and
local regulations.

Chemical and Physical Properties

The following table summarizes the key quantitative data for ETP-46464.

Property Value

Molecular Formula C30H22N402

Molecular Weight 470.52 g/mol

CAS Number 1345675-02-6

Appearance Solid powder

Storage Temperature -20°C (solid), -80°C or -20°C (in solvent)[1][2]
Solubility DMSO: 216.13 mg/mL

Biological Activity and Signaling Pathway

ETP-46464 is a potent inhibitor of several kinases involved in the DNA damage response and
cell growth signaling pathways. Its primary targets are mTOR and ATR, with significant activity
also observed against DNA-PK, PI3Ka, and ATM. The inhibition of these pathways can lead to
increased sensitivity to DNA damaging agents.
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Below is a diagram illustrating the primary signaling pathways inhibited by ETP-46464.
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Click to download full resolution via product page

Caption: ETP-46464 inhibits key kinases in DNA damage response and cell growth pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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